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Compound of Interest

Compound Name: TETS-Methyl benzoate

Cat. No.: B12373083

This guide provides an in-depth overview of Methyl Benzoate, focusing on its identification,
physicochemical properties, and comprehensive safety data. It is intended for researchers,
scientists, and professionals in drug development who handle this chemical.

Chemical Identification

Methyl benzoate is an organic compound, specifically the methyl ester of benzoic acid.[1] It is a
colorless liquid with a pleasant, fruity odor, reminiscent of the feijoa tree.[1] While poorly
soluble in water, it is miscible with most organic solvents.[1] Its primary uses are in perfumery
and as a solvent.[1]

Table 1: Chemical Identifiers for Methyl Benzoate
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Identifier Value

CAS Number 93-58-3

EC Number 202-259-7

Chemical Formula CeHsCOOCH:s

Molecular Weight 136.15 g/mol

Synonyms Methyl benzenecarboxylate, Benzoic acid
methyl ester

InChl Key QPIJVMBTYPHYUOC-UHFFFAOYSA-N

SMILES String

COC(=0O)clccccecl

Physicochemical Properties

The physical and chemical characteristics of methyl benzoate are crucial for its proper handling

and use in experimental settings.

Table 2: Physicochemical Data for Methyl Benzoate

Property Value

Appearance Colorless, clear liquid
Melting Point -12 °C (lit.)

Boiling Point 198-199 °C (lit.)

Density 1.088 g/mL at 20 °C (lit.)

Solubility in Water

2.1g/Lat20°C

Vapor Pressure

<1 mmHg at 20 °C

Vapor Density

4.68 (vs air)

Flash Point

77 °C (170.6 °F) - Pensky-Martens closed cup

Refractive Index

n20/D 1.516 (lit.)
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Safety and Hazard Information

Methyl benzoate is classified as harmful if swallowed and is suspected of damaging an unborn
child. It is a combustible liquid.

Table 3: GHS Hazard and Precautionary Statements
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Classification Code Statement
Acute toxicity (Oral), Category
Hazard Class Acute Tox. 4 4
Reproductive toxicity, Category
Hazard Class Repr. 2 5
Hazard Statement H302 Harmful if swallowed.
Suspected of damaging the
Hazard Statement H361d _
unborn child.
Signal Word Warning
Do not handle until all safety
Precautionary Statement P202 precautions have been read
and understood.
) Wash skin thoroughly after
Precautionary Statement P264 )
handling.
_ Do not eat, drink or smoke
Precautionary Statement P270 ] )
when using this product.
Wear protective
Precautionary Statement P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
Precautionary Statement P301 + P312 POISON CENTER/doctor if
you feel unwell.
] IF exposed or concerned: Get
Precautionary Statement P308 + P313 ) ] )
medical advice/ attention.
Precautionary Statement P405 Store locked up.
Dispose of contents/container
Precautionary Statement P501 to an approved waste disposal
plant.
Toxicity Data
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e LD50 Oral (Rat): 1177 mg/kg

Experimental and Safety Protocols

Strict adherence to safety protocols is mandatory when handling methyl benzoate.

» Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor or mist.
Handle in a well-ventilated area or under a local exhaust system. Keep away from heat,
sparks, open flames, and other ignition sources. Take measures to prevent the buildup of

electrostatic charge. Do not eat, drink, or smoke in work areas. Wash hands thoroughly after
handling.

» Storage: Store in a cool, dry, and well-ventilated place. Keep containers tightly closed. Store
locked up. The recommended storage temperature is below +30°C.

e Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.
A risk assessment should be conducted to determine the appropriate PPE.

o Eye/Face Protection: Use safety glasses with side-shields or a face shield approved under
standards such as EN 166 (EU) or NIOSH (US).

o Skin Protection: Handle with impervious gloves that have been tested according to EN 374.
Use proper glove removal technique. Wear protective work clothing.

o Respiratory Protection: If ventilation is inadequate or for high concentrations, use a suitable
respirator.
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Personal Protective Equipment (PPE) Protocol

Handling Methyl Benzoate

Wear Mandatory PPE

Safety Glasses / Face Shield

Impervious Gloves Protective Clothing

Proceed with Work

First Aid Response to Exposure

Exposure Event

P s R

Ingestion Inhalation Skin Contact Eye Contact

T

Follow Protocol /Follow Protocol

\
\follow Protocol \Qllow Protocol

s

' AN

Immediate Actio»*\

Call POISON CENTER.
Rinse mouth.
Do NOT induce vomiting.

T

Move to fresh air.
Seek medical attention Remove contact lenses.

Seek medical attention.

Remove contaminated clothing.T

if symptoms persist. Wash with plenty of water.

Rinse with water for 15 mins?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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